Cas no 82151-48-2 (Benzene,1,5-diisocyanato-3-[(4-isocyanatophenyl)methyl]-2-methyl-)

• Product name: Benzene,1,5-diisocyanato-3-[(4-isocyanatophenyl)methyl]-2-methyl-
• CAS No: 82151-48-2
• MF: C₁₇H₁₁N₃O₃
• MW: 305.28754
• CID: 730551
• PubChem ID: 20234542

Benzene,1,5-diisocyanato-3-[(4-isocyanatophenyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,5-diisocyanato-3-[(4-isocyanatophenyl)methyl]-2-methyl-
• 1,5-diisocyanato-3-[(4-isocyanatophenyl)methyl]-2-methylbenzene
• 5-(p-isocyanatobenzyl)-6-methyl-m-phenylene diisocyanate
• SCHEMBL10917270
• 82151-48-2
• DTXSID501002503
• EINECS 279-909-1
• NS00060443

• Inchi： InChI=1S/C17H11N3O3/c1-12-14(6-13-2-4-15(5-3-13)18-9-21)7-16(19-10-22)8-17(12)20-11-23/h2-5,7-8H,6H2,1H3
• InChI Key： SYQQCHZXVXQPIS-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1N=C=O)N=C=O)CC2=CC=C(C=C2)N=C=O

Computed Properties

• Exact Mass: 305.08004122g/mol
• Monoisotopic Mass: 305.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3Ų
• XLogP3: 6.6

Experimental Properties

• Density: 1.2
• Boiling Point: 455.2°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.602